Cas no 1220031-72-0 (3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride)

• Product Name: 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride
• CAS No: 1220031-72-0
• MF: C₇H₁₁Cl₄NO₂
• MW: 282.979738473892
• CID: 4688181
• Update Time: 2025-05-23

3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride Chemical and Physical Properties

Names and Identifiers

• pyrrolidin-3-ylmethyl 2,2,2-trichloroacetate hydrochloride
• 3-Pyrrolidinylmethyl 2,2,2-trichloroacetate hydrochloride
• 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride

• Inchi： 1S/C7H10Cl3NO2.ClH/c8-7(9,10)6(12)13-4-5-1-2-11-3-5;/h5,11H,1-4H2;1H
• InChI Key： YBQBJQWAPBGQQW-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC1CNCC1)(Cl)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride

Introduction to 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride (CAS No: 1220031-72-0)

3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1220031-72-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates a pyrrolidine moiety linked to a 2,2,2-trichloroacetate group, which is further hydrochlorinated, contributing to its unique chemical and pharmacological properties.

The pyrrolidine ring is a common structural feature in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride, the presence of the trichloroacetate group introduces additional polarity and reactivity, which can be leveraged in drug design. The hydrochloride salt form ensures better solubility and stability, making it more suitable for various applications in research and development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential of 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride more effectively. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, the compound has been investigated for its interactions with biological targets such as enzymes and receptors, which are critical in modulating various physiological pathways.

One of the most intriguing aspects of this compound is its ability to act as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of transmembrane receptors that play a crucial role in signal transduction within cells. By targeting these receptors, 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride has shown potential in preclinical studies as a tool for understanding receptor function and developing new drugs. Specifically, research has focused on its interactions with the Dopamine Receptor (DRD2) and other related GPCRs, which are implicated in conditions such as Parkinson's disease and schizophrenia.

In addition to its role as a GPCR modulator, 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride has also been explored for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Studies have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). By modulating these enzymes, the compound may help reduce inflammation and mitigate associated pathological processes.

The synthesis of 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity. The hydrochloride salt form is particularly important for pharmaceutical applications due to its enhanced stability and bioavailability.

From a regulatory perspective, the development of new chemical entities like 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride must adhere to stringent guidelines set by global regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines ensure that compounds are safe for human use and have demonstrated efficacy in treating specific conditions. Current research efforts are focused on optimizing synthetic routes to improve scalability while maintaining high standards of quality control.

The pharmacokinetic profile of 3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride is another area of active investigation. Understanding how the body absorbs, distributes, metabolizes, and excretes this compound is essential for designing effective therapeutic regimens. Preliminary studies suggest that the compound exhibits moderate bioavailability following oral administration and has a reasonable half-life in vivo. These findings are crucial for determining dosing schedules and predicting potential side effects.

In conclusion,3-Pyrrolidinylmethyl 2,2,2-trichloroacetatehydrochloride (CAS No: 1220031-72-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new therapeutic applications,this compound holds significant potential for improving human health outcomes worldwide.